1-(2-Amino-2-oxoethyl)-3-fluorosulfonyloxybenzene

• IUPAC Name: 1-(2-amino-2-oxoethyl)-3-fluorosulfonyloxybenzene
• InChI: InChI=1S/C8H8FNO4S/c9-15(12,13)14-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key: YVHXCEXOMCMWOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OS(=O)(=O)F)CC(=O)N
• Molecular Formula: C8H8FNO4S
• Molecular Weight: 233.22 g/mol

Description

The compound “1-(2-Amino-2-oxoethyl)-3-fluorosulfonyloxybenzene” is a complex organic molecule. It contains an amino group (-NH2), a carbonyl group (C=O), and a fluorosulfonyloxy group (-OSO2F) attached to a benzene ring. These functional groups suggest that the compound could participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used. It’s important to note that the synthesis of new compounds often requires extensive experimentation and optimization.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an aromatic benzene ring could impart stability to the molecule. The electronegative fluorine atom in the fluorosulfonyloxy group could create areas of relative negative and positive charge, leading to interesting chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The amino and carbonyl groups could participate in condensation reactions, while the fluorosulfonyloxy group could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the compound’s intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.